3-phenyl-5-[2-(2-phenylethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 3-phenyl-5-[2-(2-phenylethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H18N2O/c1-3-9-17(10-4-1)15-16-18-11-7-8-14-20(18)22-23-21(24-25-22)19-12-5-2-6-13-19/h1-14H,15-16H2
• InChI Key: ZBEQNPWXGLIYRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C22H18N2O
• Molecular Weight: 326.4 g/mol

Description

The compound you mentioned is a complex organic molecule. It likely contains a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) and an oxadiazole group (a ring containing 2 nitrogen atoms, 2 carbon atoms, and 1 oxygen atom). The exact properties of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be complex due to the presence of multiple ring structures. The exact structure would depend on the specific arrangement of the phenyl and oxadiazole groups.

Chemical Reactions Analysis

Reactions involving compounds like this can be quite varied. They might involve free radical bromination, nucleophilic substitution, or oxidation. The exact reactions would depend on the specific structure of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. For example, phenylacetic acid is a white solid with a strong honey-like odor.

Mechanism of Action

The mechanism of action for a compound like this would depend on its specific structure and the context in which it’s used. For example, phenylacetic acid, a related compound, is known to be an antimicrobial, antiseptic, and disinfectant.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and how it’s used. For example, phenylacetic acid is moderately toxic by ingestion and can cause severe skin burns and eye damage.